Cas no 117007-52-0 (3-Iodo-1H-pyrazolo[3,4-b]pyridine)

• Product name: 3-Iodo-1H-pyrazolo[3,4-b]pyridine
• CAS No: 117007-52-0
• MF: C₆H₄IN₃
• MW: 245.0205
• MDL: MFCD09749818
• CID: 63269
• PubChem ID: 14043694

3-Iodo-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-pyrazolo[3,4-b]pyridine
• 3-Iodo-
• 3-Iodo-7-aza-1H-azaindazole
• 1H-Pyrazolo[3,4-b]pyridine, 3-iodo-
• 3-iodo-2H-pyrazolo[3,4-b]pyridine
• 3-Iodo-7-aza-1H-indazole
• 3-Iodo-1H-pyrazolo[3,4-b]...
• 1H-Pyrazolo[3,4-b]pyridine,3-iodo-
• 3-iodo-7-azaindazole
• TYXAGVKIICJXGF-UHFFFAOYSA-N
• FCH1328478
• PB26477
• VP13202
• RP08719
• OR305393
• EN00079
• SCHEMBL174792
• 3-Iodopyrazolo[3,4-b]pyridine
• 117007-52-0
• DTXSID70554904
• DS-2703
• W-204915
• A21860
• EN300-3171782
• FT-0670390
• AKOS032971356
• AC-30826
• SY097907
• AKOS015854015
• CS-M2177
• 3-Iodo1H-pyrazolo[3,4-b]pyridine
• MFCD09749818

• MDL： MFCD09749818
• Inchi： 1S/C6H4IN3/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H,(H,8,9,10)
• InChI Key： TYXAGVKIICJXGF-UHFFFAOYSA-N
• SMILES： IC1=C2C([H])=C([H])C([H])=NC2=NN1[H]

Computed Properties

• Exact Mass: 244.94499g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 244.94499g/mol
• Monoisotopic Mass: 244.94499g/mol
• Topological Polar Surface Area: 41.6Ų
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 2.22
• Melting Point: 177-179°C
• Boiling Point: 379.827 °C at 760 mmHg
• Flash Point: 379.827 °C at 760 mmHg
• Refractive Index: 1.81
• PSA: 41.57000
• LogP: 1.56250

3-Iodo-1H-pyrazolo[3,4-b]pyridine Security Information

3-Iodo-1H-pyrazolo[3,4-b]pyridine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-Iodo-1H-pyrazolo[3,4-b]pyridine

Recent Advances in the Application of 3-Iodo-1H-pyrazolo[3,4-b]pyridine (CAS: 117007-52-0) in Chemical Biology and Drug Discovery

The compound 3-Iodo-1H-pyrazolo[3,4-b]pyridine (CAS: 117007-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold serves as a critical building block for the synthesis of various bioactive molecules, particularly in the design of kinase inhibitors and other targeted therapies. Recent studies have highlighted its potential in modulating key signaling pathways implicated in cancer, inflammation, and neurodegenerative diseases.

One of the most notable advancements in the utilization of 3-Iodo-1H-pyrazolo[3,4-b]pyridine is its role in the development of selective kinase inhibitors. Kinases are pivotal regulators of cellular processes, and their dysregulation is often associated with pathological conditions. Researchers have successfully incorporated this scaffold into novel compounds that exhibit high affinity and specificity for kinases such as JAK, CDK, and Aurora kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Iodo-1H-pyrazolo[3,4-b]pyridine exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, 3-Iodo-1H-pyrazolo[3,4-b]pyridine has been explored as a versatile intermediate in the synthesis of radiopharmaceuticals. The iodine moiety at the 3-position allows for easy radiolabeling with isotopes such as iodine-125 or iodine-131, enabling its use in positron emission tomography (PET) imaging and targeted radiotherapy. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging reported the successful development of a radiolabeled derivative for imaging tumor hypoxia, showcasing the compound's potential in diagnostic applications.

Furthermore, the structural flexibility of 3-Iodo-1H-pyrazolo[3,4-b]pyridine has facilitated its incorporation into PROTACs (Proteolysis Targeting Chimeras), a groundbreaking therapeutic modality that induces targeted protein degradation. Researchers have leveraged the compound's ability to bind E3 ubiquitin ligases, thereby enabling the selective degradation of disease-causing proteins. A 2024 publication in Nature Chemical Biology highlighted a novel PROTAC molecule featuring this scaffold, which demonstrated efficacy in degrading oncogenic proteins in preclinical models of triple-negative breast cancer.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-Iodo-1H-pyrazolo[3,4-b]pyridine-based compounds. Recent efforts have focused on improving solubility, metabolic stability, and bioavailability through structural modifications. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these optimizations, as evidenced by a 2023 study in ACS Medicinal Chemistry Letters that identified key substituents for enhancing drug-like properties.

In conclusion, 3-Iodo-1H-pyrazolo[3,4-b]pyridine (CAS: 117007-52-0) continues to be a valuable scaffold in chemical biology and drug discovery, with applications ranging from kinase inhibition to radiopharmaceutical development and targeted protein degradation. Ongoing research aims to further elucidate its therapeutic potential and address existing limitations, paving the way for its translation into clinically viable therapies.